Cas no 1353966-41-2 ((1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol)

• Product Name: (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol
• CAS No: 1353966-41-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 2091328
• PubChem ID: 66569717
• Update Time: 2025-05-20

(1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol
• [1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methanol
• AKOS024463710
• DB-290387
• G67523
• [1-(6-Methoxy-pyrimidin-4-yl)-piperidin-4-yl]-methanol
• 1353966-41-2

• MDL： MFCD21098563
• Inchi： 1S/C11H17N3O2/c1-16-11-6-10(12-8-13-11)14-4-2-9(7-15)3-5-14/h6,8-9,15H,2-5,7H2,1H3
• InChI Key： BCKFXVCYCSKVGL-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2C=C(N=CN=2)OC)CC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.5Ų

Additional information on (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol

Introduction to (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol (CAS No. 1353966-41-2)

(1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol (CAS No. 1353966-41-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique chemical structure, which includes a piperidine ring and a methoxypyrimidine moiety, making it a valuable candidate for various pharmacological studies.

The chemical structure of (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol is defined by its molecular formula C₁₂H₁₇N₃O₂. The presence of the methoxy group on the pyrimidine ring and the hydroxymethyl group on the piperidine ring contributes to its distinct physicochemical properties. These properties are crucial for understanding its behavior in biological systems and its potential as a therapeutic agent.

Recent research has highlighted the importance of (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol in the development of novel drugs targeting various diseases. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases, which are enzymes that play a critical role in cell signaling and proliferation. This inhibition can have significant implications for the treatment of cancers and other proliferative disorders.

In addition to its enzymatic inhibition properties, (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators of inflammation.

The pharmacokinetic properties of (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol are another important aspect of its evaluation as a potential therapeutic agent. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. These properties make it an attractive candidate for further development into a viable drug product.

Clinical trials are currently underway to assess the safety and efficacy of (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential can be more thoroughly evaluated.

Beyond its direct therapeutic applications, (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol also serves as an important tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for investigating the underlying mechanisms of disease and for identifying new targets for drug discovery. This dual role as both a therapeutic agent and a research tool underscores its significance in the field of medicinal chemistry.

In conclusion, (1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl)methanol (CAS No. 1353966-41-2) represents a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure, favorable pharmacological properties, and promising early clinical results make it an exciting area of focus for ongoing studies in medicinal chemistry and drug development.